Cas no 956191-88-1 (5-(Aminomethyl)-2-(1-pyrazolyl)pyridine)

• Product Name: 5-(Aminomethyl)-2-(1-pyrazolyl)pyridine
• CAS No: 956191-88-1
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD08691193
• CID: 854906
• PubChem ID: 16227471
• Update Time: 2025-04-19

5-(Aminomethyl)-2-(1-pyrazolyl)pyridine Chemical and Physical Properties

Names and Identifiers

• [6-(1H-PYRAZOL-1-YL)PYRIDIN-3-YL]METHYLAMINE
• 5-(Aminomethyl)-2-(1-pyrazolyl)pyridine
• [6-(1H-pyrazol-1-yl)pyridin-3-yl]methanamine
• (6-pyrazol-1-ylpyridin-3-yl)methanamine
• UHZFUHSBSCYJJV-UHFFFAOYSA-N
• SY031093
• Z2190
• 1-[6-(1H-Pyrazol-1-yl)pyridin-3-yl]methanamine
• Z221429096
• BS-13785
• 956191-88-1
• AKOS000118113
• SCHEMBL17159482
• AMY41248
• Z220442156
• AC1106
• A858983
• MFCD08691193
• FT-0724784
• (6-(1h-pyrazol-1-yl)pyridin-3-yl)methylamine
• 6-(1H-Pyrazol-1-yl)-3-pyridinemethanamine
• EN300-26039
• DTXSID50585418
• (6-(1H-Pyrazol-1-yl)pyridin-3-yl)methanamine
• DB-080316

• MDL： MFCD08691193
• Inchi： 1S/C9H10N4/c10-6-8-2-3-9(11-7-8)13-5-1-4-12-13/h1-5,7H,6,10H2
• InChI Key： UHZFUHSBSCYJJV-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)C1C=CC(=CN=1)CN

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7
• XLogP3: 0

5-(Aminomethyl)-2-(1-pyrazolyl)pyridine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines